Cas no 5612-13-5 (Hexanoic acid, 6-[(triphenylmethyl)amino]-)

Hexanoic acid, 6-[(triphenylmethyl)amino]- structure
5612-13-5 structure
Product Name:Hexanoic acid, 6-[(triphenylmethyl)amino]-
CAS No:5612-13-5
MF:C25H27NO2
MW:373.48738694191
CID:349738
PubChem ID:596974
Update Time:2025-04-19

Hexanoic acid, 6-[(triphenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-[(triphenylmethyl)amino]-
    • 6-(tritylamino)hexanoic acid
    • 6-(Trityl-amino)hexanoic acid
    • 6-(tritylamino)-caproic acid
    • SCHEMBL3607590
    • 6-(tritylamino)caproic acid
    • 5612-13-5
    • DTXSID40344450
    • 6-(trityl-amino)caproic acid
    • Inchi: 1S/C25H27NO2/c27-24(28)19-11-4-12-20-26-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-10,13-18,26H,4,11-12,19-20H2,(H,27,28)
    • InChI Key: RIHLCYPQNGWANI-UHFFFAOYSA-N
    • SMILES: OC(CCCCCNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 373.20431
  • Monoisotopic Mass: 373.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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